Cas no 859132-04-0 (methyl 2-{(2Z)-2-(2H-chromen-3-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate)

• Product name: methyl 2-{(2Z)-2-(2H-chromen-3-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate
• CAS No: 859132-04-0
• MF: C₂₁H₁₆O₆
• MW: 364.348146438599
• CID: 5421278

methyl 2-{(2Z)-2-(2H-chromen-3-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• (Z)-methyl 2-((2-((2H-chromen-3-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate
• Acetic acid, 2-[[2-(2H-1-benzopyran-3-ylmethylene)-2,3-dihydro-3-oxo-6-benzofuranyl]oxy]-, methyl ester
• methyl 2-{(2Z)-2-(2H-chromen-3-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

• Inchi： 1S/C21H16O6/c1-24-20(22)12-25-15-6-7-16-18(10-15)27-19(21(16)23)9-13-8-14-4-2-3-5-17(14)26-11-13/h2-10H,11-12H2,1H3
• InChI Key： BWBYXUCRLCYVCP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1C=C2OC(=CC3=CC4=CC=CC=C4OC3)C(=O)C2=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on methyl 2-{(2Z)-2-(2H-chromen-3-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

Comprehensive Analysis of Methyl 2-{(2Z)-2-(2H-chromen-3-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 859132-04-0)

Methyl 2-{(2Z)-2-(2H-chromen-3-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 859132-04-0) is a synthetic organic compound with a complex molecular structure that combines chromene and benzofuran moieties. This compound has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. The Z-configuration of the methylidene group and the presence of a 3-oxo-2,3-dihydro-1-benzofuran core make it a promising candidate for further exploration in drug discovery and functional materials.

In recent years, researchers have focused on the pharmacological properties of chromene and benzofuran derivatives, which are known for their diverse biological activities. The methyl 2-{(2Z)-2-(2H-chromen-3-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate structure suggests potential interactions with biological targets, making it a subject of interest for anti-inflammatory, antioxidant, and neuroprotective applications. Its chromen-3-yl component is particularly noteworthy, as chromene derivatives have been studied for their role in modulating cellular pathways.

The compound's synthetic route and structure-activity relationship (SAR) are critical topics in organic chemistry. Scientists often search for efficient synthesis methods for such complex molecules to enable scalable production. The acetate ester functional group in methyl 2-{(2Z)-2-(2H-chromen-3-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate also opens doors for further derivatization, which is a common strategy in medicinal chemistry to optimize drug-like properties.

From a materials science perspective, the conjugated system in methyl 2-{(2Z)-2-(2H-chromen-3-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate could contribute to interesting optical or electronic properties. Researchers are increasingly exploring such compounds for applications in organic semiconductors, sensors, and luminescent materials. The benzofuran-6-yloxy segment, in particular, may influence the compound's ability to form stable thin films or interact with other functional materials.

Environmental and green chemistry considerations are also relevant when discussing CAS No. 859132-04-0. With growing interest in sustainable synthesis, researchers are investigating eco-friendly catalysts and solvents for producing such compounds. The biodegradability and toxicity profile of methyl 2-{(2Z)-2-(2H-chromen-3-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate are important factors for its potential industrial applications.

In analytical chemistry, the characterization of methyl 2-{(2Z)-2-(2H-chromen-3-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate presents interesting challenges. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its structure and purity. The Z-configuration of the double bond requires particular attention during analysis to distinguish it from potential E-isomers.

The future research directions for CAS No. 859132-04-0 may include exploring its biological activity spectrum, optimizing its physicochemical properties, and developing novel derivatives with enhanced functionality. As computational chemistry advances, molecular docking and QSAR studies could provide valuable insights into its potential interactions with biological targets before extensive laboratory testing.